Cas no 2377605-67-7 ((3,6-Dichloro-2-fluorophenyl)boronic acid)

• Product Name: (3,6-Dichloro-2-fluorophenyl)boronic acid
• CAS No: 2377605-67-7
• MF: C₆H₄BCl₂FO₂
• MW: 208.810163497925
• MDL: MFCD27935563
• CID: 5075060
• Update Time: 2026-03-01

(3,6-Dichloro-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,6-Dichloro-2-fluorophenyl)boronic acid
• 3,6-DICHLORO-2-FLUOROPHENYLBORONIC ACID

• MDL： MFCD27935563
• Inchi： 1S/C6H4BCl2FO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2,11-12H
• InChI Key： DUQQOHAKWSAPPK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1B(O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Topological Polar Surface Area: 40.5

Additional information on (3,6-Dichloro-2-fluorophenyl)boronic acid

Introduction to (3,6-Dichloro-2-fluorophenyl)boronic acid (CAS No. 2377605-67-7)

(3,6-Dichloro-2-fluorophenyl)boronic acid (CAS No. 2377605-67-7) is a versatile compound in the field of organic chemistry and medicinal chemistry. This boronic acid derivative has gained significant attention due to its unique chemical structure and potential applications in various scientific and industrial processes. The compound is characterized by a boronic acid group attached to a substituted phenyl ring, which includes two chlorine atoms and one fluorine atom. This specific arrangement of functional groups imparts unique properties that make it valuable in a range of chemical reactions and biological studies.

The synthesis of (3,6-Dichloro-2-fluorophenyl)boronic acid typically involves multi-step reactions, starting from commercially available precursors. One common approach is the Suzuki coupling reaction, which is widely used in the synthesis of complex organic molecules. The boronic acid group serves as an excellent leaving group in these reactions, facilitating the formation of carbon-carbon bonds with high efficiency and selectivity. Recent advancements in catalytic systems have further enhanced the yield and purity of this compound, making it more accessible for research and industrial applications.

In the realm of medicinal chemistry, (3,6-Dichloro-2-fluorophenyl)boronic acid has shown promise as a building block for the development of novel pharmaceuticals. The presence of halogen atoms (chlorine and fluorine) on the phenyl ring can significantly influence the pharmacological properties of the final drug molecule. For instance, these substituents can enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. Additionally, the boronic acid group can participate in various biological interactions, such as binding to metalloenzymes or forming covalent bonds with target proteins.

Recent studies have explored the use of (3,6-Dichloro-2-fluorophenyl)boronic acid in the development of targeted therapies for various diseases. One notable application is in the field of cancer research, where this compound has been used as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. For example, researchers have synthesized derivatives of this boronic acid that selectively inhibit kinases or proteases, key enzymes that play a role in tumor growth and metastasis. These inhibitors have shown promising results in preclinical studies, demonstrating high potency and selectivity against cancer cells while minimizing toxicity to normal cells.

Beyond its applications in drug discovery, (3,6-Dichloro-2-fluorophenyl)boronic acid has also found utility in materials science and chemical sensing. The unique electronic properties of this compound make it suitable for use in organic electronic devices, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). In these applications, the boronic acid group can be functionalized to enhance charge transport properties or improve device performance. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in chemical sensors for detecting trace amounts of metal contaminants in environmental samples.

The safety profile of (3,6-Dichloro-2-fluorophenyl)boronic acid is an important consideration for both research and industrial applications. While this compound is generally considered safe when handled under appropriate conditions, it is essential to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling, and work should be conducted in a well-ventilated area or fume hood.

In conclusion, (3,6-Dichloro-2-fluorophenyl)boronic acid (CAS No. 2377605-67-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and chemical sensing. Its unique chemical structure and functional groups make it an invaluable tool for researchers and scientists working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.